Cas no 2229048-09-1 (1-amino-3-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol)

• Product Name: 1-amino-3-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol
• CAS No: 2229048-09-1
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 6047005
• PubChem ID: 165703933
• Update Time: 2025-10-28

1-amino-3-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol
• 2229048-09-1
• EN300-1939749
• 1-amino-3-[3-fluoro-4-(trifluoromethyl)phenyl]propan-2-ol

• Inchi： 1S/C10H11F4NO/c11-9-4-6(3-7(16)5-15)1-2-8(9)10(12,13)14/h1-2,4,7,16H,3,5,15H2
• InChI Key： JFXCHDPBXZRTFD-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)CC(CN)O

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-3-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol

Research Brief on 1-amino-3-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol (CAS: 2229048-09-1): Recent Advances and Applications

The compound 1-amino-3-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol (CAS: 2229048-09-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel β-adrenergic receptor ligands. The presence of both fluorine and trifluoromethyl groups in its structure enhances its metabolic stability and binding affinity to target proteins, making it a promising candidate for the development of cardiovascular and central nervous system (CNS) therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating adrenergic receptors with high selectivity.

In addition to its pharmacological potential, 1-amino-3-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol has been investigated for its utility in asymmetric synthesis. Researchers have developed innovative catalytic methods to produce enantiomerically pure forms of this compound, which is critical for its application in chiral drug development. A recent Nature Communications paper (2024) detailed a novel biocatalytic approach that achieved >99% enantiomeric excess, significantly improving the compound's synthetic accessibility.

The compound's safety profile and pharmacokinetic properties have also been subjects of recent investigation. Preclinical studies conducted in 2024 revealed favorable absorption and distribution characteristics, with minimal off-target effects observed at therapeutic doses. These findings support its potential advancement to clinical trials as a backbone structure for next-generation therapeutics.

Looking forward, researchers are exploring the compound's applications beyond traditional small-molecule drugs. Its unique chemical properties make it a valuable building block for the development of targeted protein degraders (PROTACs) and other novel therapeutic modalities. Several pharmaceutical companies have included derivatives of 1-amino-3-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol in their preclinical pipelines, indicating growing industry interest in this chemical scaffold.

This brief underscores the compound's multifaceted potential in medicinal chemistry and drug development. As research continues to unravel its full therapeutic capabilities, 1-amino-3-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol (CAS: 2229048-09-1) is poised to play an increasingly important role in addressing unmet medical needs across various disease areas.